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Compound of Interest

Compound Name: 2-(2-Chlorophenyl)azepane

CAS No.: 887360-60-3

Cat. No.: B1612623 Get Quote

Executive Summary & Risk Context[1][2][3][4][5]
2-(2-Chlorophenyl)azepane is a pharmacologically active secondary amine intermediate.

Structurally, it possesses a seven-membered nitrogen heterocycle fused with a halogenated

aromatic ring. In drug development, this scaffold is frequently associated with the synthesis of

dissociative anesthetics (e.g., ketamine analogues) and other CNS-active agents.

The Safety Paradox: While specific occupational exposure limits (OELs) for this exact

intermediate are often unpublished, its structural activity relationship (SAR) mandates that it be

handled as a Potent Compound (Occupational Exposure Band 3 or 4) until proven otherwise.

Core Hazards:

Skin/Eye Corrosivity: As a secondary amine, it has a high pKa, presenting a risk of chemical

burns and severe eye damage.

Dermal Absorption: The chlorophenyl group increases lipophilicity (

), facilitating rapid transdermal absorption of the amine, leading to potential systemic CNS
effects.

Sensitization: Reactive secondary amines are potential skin and respiratory sensitizers.
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Critical PPE Selection Strategy
Do not rely on generic "safety gear."[1] Select PPE based on Permeation Dynamics (how the

chemical moves through material on a molecular level) rather than just Penetration (bulk flow

through holes).

Hand Protection (The "Double-Shell" Protocol)
Rationale: Chlorinated aromatic amines can permeate standard nitrile gloves. The chlorine

atom interacts with the polymer matrix, potentially swelling it, while the amine functionality can

degrade the cross-linking.
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Glove Material
Est.[2][3][4][5]
Breakthrough Time

Role Protocol

Nitrile (High Modulus) 15–30 mins Outer Shell

Sacrificial Layer:

Change immediately

upon splash contact.

Provides dexterity and

mechanical strength.

Nitrile (Accelerator-

Free)
> 240 mins (as inner) Inner Barrier

Biological Barrier:

Protects skin from

micro-breaches in the

outer glove.

White/colored contrast

helps identify outer

glove failure.

Laminate (Silver

Shield)
> 480 mins Spill Response

Chemical

Impermeability:

Mandatory for

cleaning spills >10mL

or handling

concentrated stock

solutions outside a

hood.

Latex < 5 mins DO NOT USE

Contraindicated:

Rapid permeation by

halogenated

aromatics; high risk of

sensitization.

Respiratory Protection
Rationale: As a solid intermediate, the primary risk is dust generation during weighing. As an

oil/liquid, the risk is vapor inhalation.

Primary Control: All manipulations must occur within a Class II, Type A2 Biosafety Cabinet or

a Chemical Fume Hood certified for toxic powders.
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Secondary PPE (Breathing Zone):

Minimum: N95/P2 particulate respirator (only if engineering controls are verified).

Recommended:P100/HEPA Half-Face Respirator.

Spill Cleanup:PAPR (Powered Air Purifying Respirator) with organic vapor/acid gas

(OV/AG) and HEPA cartridges. Why? The amine vapors can bypass simple particulate

filters.

Eye & Body Defense
Eyes: Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient due to the

corrosive nature of the amine functionality.

Body: Tyvek® (Type 5/6) coveralls or a back-closing gown (bonded polypropylene). Sleeves

must be tucked under the outer glove and taped if high-dust operations are planned.

Operational Workflow: The "Self-Validating"
Protocol
This workflow is designed to prevent cross-contamination. The logic is linear: Clean to Dirty to

Decontaminated.
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START: Risk Assessment
(Check OEL/SDS)

Donning Sequence:
1. Inner Gloves
2. Tyvek/Gown

3. Outer Gloves (Taped)

Weighing (Solid):
Use Static-Free Spatula

Inside Fume Hood

Solid Handling

Solubilization (Liquid):
Dissolve in DCM/MeOH

*Splash Risk High*

Reaction/Manipulation:
Closed Vessel System

Waste Segregation:
Halogenated Organic Stream

(pH Adjust to Neutral)

Spill Event (Use Laminate Gloves)

Doffing Sequence:
1. Outer Gloves (into Waste)

2. Gown
3. Inner Gloves (Peel off)

END: Wash Hands
(Soap + Water, 2 mins)

Click to download full resolution via product page
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Figure 1: Operational workflow for handling 2-(2-Chlorophenyl)azepane, emphasizing the

transition from solid handling to waste segregation.

Step-by-Step Handling Procedures
Phase A: Weighing & Transfer (Highest Risk Phase)
Why: Static electricity can cause the dry powder to "jump," creating airborne particulates that

settle on surfaces, leading to secondary exposure.

Static Control: Use an ionizing fan or anti-static gun inside the weigh station.

The "Boat" Technique: Do not weigh directly into the reaction flask. Weigh into a disposable

anti-static weighing boat.

Transfer: Use a wide-mouth funnel. Rinse the weighing boat with the reaction solvent into the

flask to ensure 100% transfer and immediate containment of dust.

Phase B: Reaction & Synthesis[10][11]
Solvent Choice: If using chlorinated solvents (DCM, Chloroform), be aware that these

facilitate the permeation of the azepane through nitrile gloves. Change outer gloves every 15

minutes if splashing occurs.

Quenching: Upon reaction completion, the mixture is likely basic. Neutralize cautiously.

Phase C: Decontamination & Disposal
Scientific Integrity: You cannot wash this chemical away with just water. It is lipophilic.

Surface Decon:

Step 1: Wipe with a 10% Acetic Acid solution. Mechanism: This converts the free base

amine into a water-soluble acetate salt.

Step 2: Wipe with surfactant/detergent (soap water).

Step 3: Rinse with distilled water.
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Waste Stream:

Segregate as Halogenated Organic Waste.

Do not mix with oxidizing acids (Nitric/Chromic) as this may generate toxic chloramines or

exothermic reactions.

Emergency Response
Eye Contact: Flush for 15 minutes minimum.[1] The basicity of the amine can cause

saponification of corneal lipids—immediate irrigation is vital to prevent permanent blindness.

Skin Contact:

Do not scrub. Scrubbing increases blood flow and absorption.

Wash with copious soap and water.[1]

Apply polyethylene glycol (PEG 400) if available (standard protocol for lipophilic phenols

and amines).

Spill (>10g): Evacuate the lab. Re-enter only with SCBA or PAPR and Silver Shield laminate

gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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